Cas no 863001-67-6 (5-(pyrrolidin-1-yl)-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraene)

• Product Name: 5-(pyrrolidin-1-yl)-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraene
• CAS No: 863001-67-6
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 6430372
• PubChem ID: 7110158
• Update Time: 2025-07-08

5-(pyrrolidin-1-yl)-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraene Chemical and Physical Properties

Names and Identifiers

• 5-(pyrrolidin-1-yl)-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraene
• 2-(pyrrolidin-1-yl)-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazole
• AKOS024591288
• CCG-29233
• 5-(pyrrolidin-1-yl)-10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^{3,7}]trideca-1,3(7),5,8-tetraene
• SR-01000105507
• SR-01000105507-1
• 2-pyrrolidin-1-yl-6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazole
• 863001-67-6
• F0647-0344
• 2-(pyrrolidin-1-yl)-6,7-dihydro-[1,4]dioxino[2,3:4,5]benzo[1,2-d]thiazole
• [1,4]Dioxino[2,3-f]benzothiazole, 6,7-dihydro-2-(1-pyrrolidinyl)-

• Inchi： 1S/C13H14N2O2S/c1-2-4-15(3-1)13-14-9-7-10-11(8-12(9)18-13)17-6-5-16-10/h7-8H,1-6H2
• InChI Key： GISUNXUAPHYSEO-UHFFFAOYSA-N
• SMILES： S1C2=CC3OCCOC=3C=C2N=C1N1CCCC1

Computed Properties

• Exact Mass: 262.07759887g/mol
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 62.8Ų

Additional information on 5-(pyrrolidin-1-yl)-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraene

5-(Pyrrolidin-1-yl)-10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^{3,7}]trideca-1,3(7),5,8-tetraene: A Comprehensive Overview

5-(Pyrrolidin-1-yl)-10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^{3,7}]trideca-1,3(7),5,8-tetraene, also known by its CAS number 863001-67-6, is a complex organic compound with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their potential applications in drug discovery and materials science.

The molecular structure of this compound is characterized by a tricyclic system with sulfur (thia), oxygen (dioxa), and nitrogen (aza) atoms incorporated into its framework. The presence of these heteroatoms imparts unique electronic and steric properties to the molecule, making it a promising candidate for various chemical and biological applications. Recent studies have highlighted its potential as a building block for the synthesis of bioactive molecules with enhanced pharmacokinetic profiles.

One of the key features of this compound is its pyrrolidine ring system, which is known for its stability and ability to form hydrogen bonds. This makes it an attractive moiety for medicinal chemists seeking to design drugs with improved solubility and bioavailability. The integration of the pyrrolidine group into the tricyclic framework further enhances the compound's versatility, enabling it to serve as a versatile platform for chemical modifications.

Recent advancements in synthetic methodologies have made it possible to synthesize this compound with high efficiency and precision. Researchers have employed various strategies, including ring-closing metathesis and multi-component reactions, to construct the tricyclic core. These methods not only improve the yield but also allow for greater control over the stereochemistry of the product.

The application of computational chemistry tools has been instrumental in understanding the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its molecular orbitals and potential reaction pathways, paving the way for rational design of derivatives with desired properties.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. While further research is needed to validate these findings, they underscore the potential of this compound as a lead molecule in drug discovery efforts targeting inflammatory diseases.

The synthesis and characterization of 5-(pyrrolidin-1-yl)-10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^{3,7}]trideca-1,3(7),5,8-tetraene represent a significant milestone in heterocyclic chemistry. Its unique structure and promising biological profile make it a valuable addition to the arsenal of compounds available for exploring new therapeutic avenues.

As research continues to unfold, it is anticipated that this compound will find applications not only in pharmaceuticals but also in other areas such as agrochemicals and advanced materials. The integration of cutting-edge synthetic techniques with computational modeling will undoubtedly accelerate its development into practical applications.